molecular formula C14H20FN3O B8280772 4-amino-N-(1-ethylpiperidin-4-yl)-3-fluorobenzamide

4-amino-N-(1-ethylpiperidin-4-yl)-3-fluorobenzamide

Cat. No.: B8280772
M. Wt: 265.33 g/mol
InChI Key: MSQJNKVHNPOUEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-amino-N-(1-ethylpiperidin-4-yl)-3-fluorobenzamide is a useful research compound. Its molecular formula is C14H20FN3O and its molecular weight is 265.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H20FN3O

Molecular Weight

265.33 g/mol

IUPAC Name

4-amino-N-(1-ethylpiperidin-4-yl)-3-fluorobenzamide

InChI

InChI=1S/C14H20FN3O/c1-2-18-7-5-11(6-8-18)17-14(19)10-3-4-13(16)12(15)9-10/h3-4,9,11H,2,5-8,16H2,1H3,(H,17,19)

InChI Key

MSQJNKVHNPOUEH-UHFFFAOYSA-N

Canonical SMILES

CCN1CCC(CC1)NC(=O)C2=CC(=C(C=C2)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-amino-3-fluorobenzoic acid (2.115 g, 13.6 mmol), 4-Amino-1-Ethyl Piperidine (Fluorochem; 1.923 g, 15 mmol), HATU (5.7 g, 15 mmol) and DIPEA (7.1 mL, 40.8 mmol) were combined in DMA (60 mL) and the resulting yellow solution stirred at room temperature for 20 minutes. The reaction was left over the weekend at room temperature, solvent evaporated and the residue dissolved in methanol (10 mL) and loaded onto an SCX-2 column (50 g) which pre-wet with MeOH (40 mL), flushed with MeOH (4×30 ml) and eluted with 7N ammonia in MeOH (4×30 mL). Product containing, ammoniacal fractions were combined to yield the title compound as a brown solid (0.819 g, 22%)
Quantity
2.115 g
Type
reactant
Reaction Step One
Quantity
1.923 g
Type
reactant
Reaction Step Two
Name
Quantity
5.7 g
Type
reactant
Reaction Step Three
Name
Quantity
7.1 mL
Type
reactant
Reaction Step Four
Name
Quantity
60 mL
Type
solvent
Reaction Step Five
Yield
22%

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